![molecular formula C18H19ClN4O6S2 B2404827 2-((4-((5-chlorothiophen-2-yl)sulfonyl)piperazin-1-yl)methyl)-1H-benzo[d]imidazole oxalate CAS No. 1351631-14-5](/img/structure/B2404827.png)
2-((4-((5-chlorothiophen-2-yl)sulfonyl)piperazin-1-yl)methyl)-1H-benzo[d]imidazole oxalate
Overview
Description
The compound “2-((4-((5-chlorothiophen-2-yl)sulfonyl)piperazin-1-yl)methyl)-1H-benzo[d]imidazole oxalate” is a chemical compound with a complex structure . It contains a piperazine ring, which is a common feature in many pharmaceuticals and it also contains a benzimidazole moiety, which is a type of organic compound .
Molecular Structure Analysis
The molecular structure of this compound is complex, with several functional groups. It includes a piperazine ring, a benzimidazole moiety, and a sulfonyl group attached to a chlorothiophene . The exact 3D conformation of the molecule would depend on the specific spatial arrangement of these groups .Scientific Research Applications
Analgesia and Inflammation Treatment
The compound has been used in the modification of 4-(4-chlorothiophen-2-yl)thiazol-2-amine derivatives for the treatment of analgesia and inflammation . The compounds proved to be potent inhibitors of COX-2 compared to celecoxib . Compounds 5b, 5d, and 5e were dominant and selective COX-2 inhibitors with the lowest IC 50 values and selectivity index (SI) values of 42, 112, and 124, respectively .
Anti-inflammatory Drug Development
The compound has been used in the development of new anti-inflammatory drugs . In a multi-step synthetic approach, seven new thiazole derivatives were synthesized . After in vitro confirmation, the potential compounds were subjected to in vivo analgesic and anti-inflammatory studies .
Pancreatic Lipase Inhibitors
The compound has been used in the synthesis and spectral identification of three Schiff bases with a 2-(Piperazin-1-yl)-N-(thiophen-2-yl methylene)ethanamine moiety acting as novel pancreatic lipase inhibitors .
In Vitro Anti-inflammatory Potentials
The compound has been used in the examination of in vitro anti-inflammatory potentials using COX-1, COX-2, and 5-LOX enzyme assays .
In Vivo Analgesic and Anti-inflammatory Studies
The compound has been used in in vivo analgesic and anti-inflammatory studies . The hot plate method was used for analgesia, and carrageenan-induced inflammation was also assayed .
Synthesis of Thiazole Derivatives
The compound has been used in the synthesis of thiazole derivatives . In a multi-step synthetic approach, seven new thiazole derivatives were synthesized .
Safety and Hazards
properties
IUPAC Name |
2-[[4-(5-chlorothiophen-2-yl)sulfonylpiperazin-1-yl]methyl]-1H-benzimidazole;oxalic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17ClN4O2S2.C2H2O4/c17-14-5-6-16(24-14)25(22,23)21-9-7-20(8-10-21)11-15-18-12-3-1-2-4-13(12)19-15;3-1(4)2(5)6/h1-6H,7-11H2,(H,18,19);(H,3,4)(H,5,6) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VHXIMGYWETXMEN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=NC3=CC=CC=C3N2)S(=O)(=O)C4=CC=C(S4)Cl.C(=O)(C(=O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19ClN4O6S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
487.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-((4-((5-chlorothiophen-2-yl)sulfonyl)piperazin-1-yl)methyl)-1H-benzo[d]imidazole oxalate | |
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